N-(4-chlorophenyl)-2-((1-(3-chlorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[1-(3-chlorophenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H19Cl2N3OS/c1-16-5-7-17(8-6-16)22-14-27-24(29(22)21-4-2-3-19(26)13-21)31-15-23(30)28-20-11-9-18(25)10-12-20/h2-14H,15H2,1H3,(H,28,30)
• InChI Key: MDELZJYMAFQVNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC(=CC=C3)Cl)SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C24H19Cl2N3OS
• Molecular Weight: 468.4 g/mol
• CAS No.: 1207045-19-9

Description

N-(4-chlorophenyl)-2-((1-(3-chlorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H19Cl2N3OS and its molecular weight is 468.4. The purity is usually 95%.
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Scientific Research Applications

Structural and Molecular Interactions

• The study on the structures of two N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides revealed the formation of 3-D arrays through various intermolecular interactions such as N–H···O, N–H···N, N–H···F, and C–H···N hydrogen bonds and C–H···π, C–Cl···π, and C–O···π interactions, demonstrating the compound's intricate molecular architecture (Boechat et al., 2011).

Antitumor and Antibacterial Activities

• A synthesis and antitumor activity evaluation of new 2-(4-aminophenyl)benzothiazole derivatives, including a compound structurally related to the one , showed considerable anticancer activity against some cancer cell lines, highlighting the potential of these compounds in cancer research (Yurttaş, Tay, & Demirayak, 2015).
• Another study on the synthesis, characterization, and corrosion inhibition potential of newly synthesized benzimidazole derivatives, similar in structure to the compound of interest, combines theoretical and experimental approaches to evaluate their efficiency, further emphasizing the multifunctional applications of such compounds (Rouifi et al., 2020).

Synthesis and Chemical Properties

• Research on heterocycles by cascade reactions of versatile thioureido-acetamides showcases the compound's utility as a precursor for various heterocyclic syntheses, demonstrating its versatility in chemical synthesis processes (Schmeyers & Kaupp, 2002).
• A study on the spectroscopic, quantum mechanical studies, and ligand-protein interactions of bioactive benzothiazolinone acetamide analogs includes analysis of vibrational spectra, electronic properties, and potential as photosensitizers in dye-sensitized solar cells, offering insights into the compound's photovoltaic and biological interaction capabilities (Mary et al., 2020).